![molecular formula C9H7FN2O3 B3295054 4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid CAS No. 887569-23-5](/img/structure/B3295054.png)
4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid
Overview
Description
“4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid” is a chemical compound with the molecular formula C9H7FN2O3 . It is a type of indazole, which is a bicyclic compound consisting of fused benzene and pyrazole rings .
Molecular Structure Analysis
The molecular structure of “4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid” consists of a fluorine atom at the 4-position and a methoxy group at the 6-position of the indazole ring . The carboxylic acid group is attached to the 3-position of the indazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid” include a molecular weight of 192.17 g/mol, a topological polar surface area of 75.2 Ų, and a complexity of 234 .Scientific Research Applications
Antihypertensive Agents
Indazole-containing heterocyclic compounds have been found to have a wide variety of medicinal applications, including as antihypertensive agents . These compounds could potentially be used to develop new drugs for treating high blood pressure.
Anticancer Agents
Indazole derivatives have been synthesized and evaluated for their anticancer activities . The unique structure of indazole allows it to interact with various biological targets, potentially inhibiting the growth of cancer cells.
Antidepressant Agents
Indazole compounds have also been investigated for their potential use as antidepressants . The chemical properties of indazole might allow it to modulate neurotransmitter systems in the brain, which could help alleviate symptoms of depression.
Anti-inflammatory Agents
The anti-inflammatory properties of indazole compounds make them potential candidates for the development of new anti-inflammatory drugs . These could be used to treat conditions like arthritis, asthma, and other inflammatory diseases.
Antibacterial Agents
Indazole compounds have shown potential as antibacterial agents . They could be used to develop new antibiotics to combat bacterial infections.
Inhibitors for Respiratory Diseases
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases . This could lead to the development of new treatments for conditions like asthma and chronic obstructive pulmonary disease (COPD).
properties
IUPAC Name |
4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O3/c1-15-4-2-5(10)7-6(3-4)11-12-8(7)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCHHMPZZCHIYHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)F)C(=NN2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-6-methoxy-1H-indazole-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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